Cas no 1434759-73-5 (1-Ethyl-3-propylimidazolium tetrafluoroborate)

• Product Name: 1-Ethyl-3-propylimidazolium tetrafluoroborate
• CAS No: 1434759-73-5
• MF: C₈H₁₅BF₄N₂
• MW: 226.02
• MDL: MFCD18251306
• CID: 5093444
• Update Time: 2026-03-02

1-Ethyl-3-propylimidazolium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-propylimidazolium tetrafluoroborate

• MDL： MFCD18251306
• Inchi： 1S/C8H15N2.BF4/c1-3-5-10-7-6-9(4-2)8-10;2-1(3,4)5/h6-8H,3-5H2,1-2H3;/q+1;-1
• InChI Key： WAKPFCYSTHPQMR-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(C=CN(CC)C=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 112
• Topological Polar Surface Area: 8.8

Additional information on 1-Ethyl-3-propylimidazolium tetrafluoroborate

Introduction to 1-Ethyl-3-propylimidazolium tetrafluoroborate (CAS No. 1434759-73-5)

1-Ethyl-3-propylimidazolium tetrafluoroborate, with the chemical formula [C7H14BF4N2], is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1434759-73-5, is a member of the imidazolium salt family, which is widely recognized for its unique structural and functional properties. The presence of a tetrafluoroborate anion enhances its solubility in both polar and non-polar solvents, making it a versatile candidate for various applications in synthetic chemistry and material science.

The imidazolium ring system in 1-Ethyl-3-propylimidazolium tetrafluoroborate contributes to its stability and reactivity, which are crucial factors in drug development and catalytic processes. Recent studies have highlighted its potential as a ligand in transition metal catalysis, particularly in cross-coupling reactions that are essential for constructing complex organic molecules. The compound's ability to form stable complexes with metals like palladium and copper has opened new avenues for the synthesis of pharmaceutical intermediates and fine chemicals.

In the realm of pharmaceutical research, 1-Ethyl-3-propylimidazolium tetrafluoroborate has been explored as a potential additive in ionic liquids, which are known for their low volatility and high thermal stability. These properties make them ideal for use in green chemistry initiatives, where energy efficiency and environmental impact are critical considerations. The compound's role as an ionic liquid component has been studied in the context of solvent-free reactions, where it demonstrates remarkable catalytic activity without the need for traditional organic solvents.

Moreover, the application of 1-Ethyl-3-propylimidazolium tetrafluoroborate extends to the field of materials science, particularly in the development of conductive polymers and hydrogels. Its ability to act as a dopant or modifier enhances the electrical conductivity of polymers, which is crucial for applications in flexible electronics and energy storage devices. Hydrogels modified with this compound exhibit improved mechanical strength and biocompatibility, making them suitable for biomedical applications such as drug delivery systems and tissue engineering.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 1-Ethyl-3-propylimidazolium tetrafluoroborate with biological targets. Molecular dynamics simulations have revealed that this compound can form stable complexes with enzymes and receptors, suggesting its potential as a lead compound in drug discovery. The high binding affinity observed in these simulations aligns with experimental data that shows promising results in preclinical trials for various therapeutic applications.

The synthesis of 1-Ethyl-3-propylimidazolium tetrafluoroborate involves a carefully controlled reaction between ethylamine, propylamine, and imidazole under specific conditions to ensure high yield and purity. The use of tetrafluoroboric acid as the counterion is critical for achieving the desired crystalline form of the product. Purification techniques such as recrystallization from appropriate solvents enhance the compound's suitability for further applications.

In conclusion, 1-Ethyl-3-propylimidazolium tetrafluoroborate (CAS No. 1434759-73-5) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique properties make it an invaluable tool in pharmaceutical research, materials science, and catalysis. As research continues to uncover new uses for this compound, its significance in advancing scientific innovation is undeniable.